Cas no 1805720-14-2 (3-(2-Bromopropanoyl)-5-ethylmandelic acid)

• Product Name: 3-(2-Bromopropanoyl)-5-ethylmandelic acid
• CAS No: 1805720-14-2
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4941002
• Update Time: 2025-10-29

3-(2-Bromopropanoyl)-5-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-5-ethylmandelic acid

• Inchi： 1S/C13H15BrO4/c1-3-8-4-9(11(15)7(2)14)6-10(5-8)12(16)13(17)18/h4-7,12,16H,3H2,1-2H3,(H,17,18)
• InChI Key： PMKIMQJYCCICDG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C(C(=O)O)O)C=C(CC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 318
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6

Additional information on 3-(2-Bromopropanoyl)-5-ethylmandelic acid

Professional Introduction to 3-(2-Bromopropanoyl)-5-ethylmandelic Acid (CAS No. 1805720-14-2)

3-(2-Bromopropanoyl)-5-ethylmandelic acid, identified by its unique chemical identifier CAS No. 1805720-14-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its 3-(2-bromopropanoyl)-5-ethylmandelic acid structure, has garnered attention due to its potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The structural framework of 3-(2-bromopropanoyl)-5-ethylmandelic acid incorporates both brominated and ester functionalities, which are strategically positioned to facilitate diverse chemical transformations. The presence of a bromine atom at the second carbon of the propanoyl side chain enhances its reactivity, making it a valuable building block for constructing more complex molecular architectures. This feature is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in modern drug discovery.

In recent years, the pharmaceutical industry has seen a surge in the exploration of bioisosteres as a strategy to optimize drug-like properties. The 3-(2-bromopropanoyl)-5-ethylmandelic acid moiety aligns well with this trend, offering a structural alternative to traditional pharmacophores while maintaining or enhancing biological activity. Studies have demonstrated its utility in the synthesis of protease inhibitors, which are critical in treating various inflammatory and infectious diseases. The bromine substituent further aids in modulating solubility and metabolic stability, key factors in drug formulation.

The compound's applicability extends beyond medicinal chemistry into materials science, where it serves as a precursor for advanced polymers and coatings. Its ability to undergo controlled polymerization reactions makes it a promising candidate for developing novel materials with tailored mechanical and thermal properties. This dual functionality underscores the versatility of 3-(2-bromopropanoyl)-5-ethylmandelic acid, bridging the gap between academic research and industrial applications.

Advances in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies suggest that modifications to the bromine substituent can fine-tune binding interactions with biological targets, offering a rational approach to designing more potent and selective drugs. These insights are being leveraged in high-throughput screening campaigns to identify lead compounds for next-generation therapeutics.

The synthesis of 3-(2-bromopropanoyl)-5-ethylmandelic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the bromination of propanoic acid derivatives followed by esterification with ethyl mandelate. Recent innovations in catalytic systems have improved yields and reduced byproduct formation, making the process more efficient and environmentally friendly. Such advancements reflect the broader shift towards sustainable chemistry practices in industrial settings.

The compound's role in drug development is further underscored by its incorporation into clinical trial candidates targeting neurological disorders. Preliminary data indicate that derivatives of 3-(2-bromopropanoyl)-5-ethylmandelic acid exhibit promising neuroprotective effects, potentially opening new avenues for treating conditions like Alzheimer's disease and Parkinson's disease. These findings highlight the importance of exploring structurally diverse scaffolds in the quest for effective treatments.

In conclusion, 3-(2-bromopropanoyl)-5-ethylmandelic acid (CAS No. 1805720-14-2) represents a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a cornerstone material for innovation. As research continues to uncover new applications, this compound is poised to play an increasingly vital role in shaping the future of pharmaceuticals and materials science.